Cas no 1282827-40-0 (1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylpropan-1-one)

• Product Name: 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylpropan-1-one
• CAS No: 1282827-40-0
• MF: C₁₁H₁₈N₂O₃S
• MW: 258.337221622467
• CID: 4586059
• PubChem ID: 62728569
• Update Time: 2025-11-02

1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-yl]propan-1-one
• 1-Propanone, 1-[3,5-dimethyl-1-[2-(methylsulfonyl)ethyl]-1H-pyrazol-4-yl]-
• 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylpropan-1-one

• Inchi： 1S/C11H18N2O3S/c1-5-10(14)11-8(2)12-13(9(11)3)6-7-17(4,15)16/h5-7H2,1-4H3
• InChI Key： LIJPGLDQWUOUAR-UHFFFAOYSA-N
• SMILES： C(C1=C(C)N(CCS(C)(=O)=O)N=C1C)(=O)CC

Additional information on 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylpropan-1-one

Professional Introduction to Compound with CAS No 1282827-40-0 and Product Name: 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylpropan-1-one

The compound with the CAS number 1282827-40-0 and the product name 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylpropan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its pyrazole core and substituent groups, make it a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. Pyrazole scaffolds are known for their ability to modulate multiple biological pathways, making them valuable in the design of novel therapeutic agents. The presence of a dimethyl group at the 3-position and 5-position of the pyrazole ring, along with a methanesulfonyl ethyl side chain, contributes to the unique chemical properties of this compound. These structural elements not only enhance its solubility and bioavailability but also influence its interactions with biological targets.

The 1H-pyrazol-4-ylpropan-1-one moiety is particularly noteworthy, as it introduces a ketone group that can participate in hydrogen bonding and other non-covalent interactions. This feature is crucial for the compound's ability to bind effectively to biological receptors and enzymes. Furthermore, the 2-methanesulfonylethyl group adds an additional layer of complexity, potentially influencing both the compound's pharmacokinetic profile and its overall efficacy.

In the context of current research, this compound has shown promise in preliminary studies related to its potential role as an intermediate in the synthesis of more complex molecules. The structural motifs present in this compound are frequently explored in the development of inhibitors targeting various enzymes involved in inflammatory pathways. For instance, modifications of the pyrazole ring have been associated with activities against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain management.

Moreover, the dimethyl substitution pattern on the pyrazole ring is a common feature in compounds designed to interact with nuclear receptors. These receptors are transcription factors that regulate a wide range of physiological processes, including metabolism, immune response, and cell growth. By targeting these receptors, compounds like this one may offer therapeutic benefits in conditions such as metabolic disorders, autoimmune diseases, and certain types of cancer.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such molecules. Molecular docking studies have been instrumental in understanding how this compound interacts with potential target proteins. The results suggest that the ketone group and methanesulfonyl ethyl side chain may be critical for binding affinity and specificity. These insights are invaluable for guiding further modifications aimed at optimizing pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the pyrazole ring is typically achieved through condensation reactions between hydrazines and α-haloketones or α-halocarbonyl compounds. The subsequent functionalization with dimethyl groups and the 2-methanesulfonylethyl side chain requires careful control of reaction conditions to ensure high yield and purity.

In terms of applications, this compound has been explored as a building block for more complex drug candidates. Its structural features make it suitable for further derivatization to create molecules with enhanced selectivity or improved pharmacokinetic profiles. For example, modifications at the propanone moiety could lead to derivatives with altered solubility or metabolic stability.

One particularly intriguing aspect is its potential use in combination therapies. The ability of pyrazole derivatives to modulate multiple targets simultaneously makes them attractive candidates for combination regimens. Such approaches can help overcome drug resistance and improve overall treatment outcomes. Current research is focused on identifying synergistic combinations that could maximize therapeutic efficacy while minimizing side effects.

The chemical properties of this compound also make it a valuable tool for mechanistic studies. By understanding how it interacts with biological targets at a molecular level, researchers can gain insights into disease mechanisms and develop more rational strategies for drug design. This knowledge is essential for translating laboratory findings into effective clinical treatments.

As interest in precision medicine grows, compounds like this one are becoming increasingly important. Their unique structural features allow for targeted interventions tailored to individual patient needs. This aligns with broader trends in pharmaceutical development towards more personalized and effective treatments.

In conclusion, the compound with CAS number 1282827-40-0 and product name 1-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazol-4-ylpropan-1-one represents a significant contribution to chemical biology research. Its structural complexity and diverse biological activities make it a promising candidate for further exploration in drug development. Continued investigation into its properties and potential applications will likely yield valuable insights into therapeutic strategies for various diseases.